(2,2-dimethylmorpholin-3-yl)methanol hydrochloride
Overview
Description
(2,2-Dimethylmorpholin-3-yl)methanol hydrochloride is a white crystalline material with the chemical formula C8H17NO2.HCl It is a tertiary amine with a morpholine ring and a hydroxyl group
Preparation Methods
The synthesis of (2,2-dimethylmorpholin-3-yl)methanol hydrochloride involves several steps. One common method includes the reaction of 2,2-dimethylmorpholine with formaldehyde, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions typically involve controlled temperatures and specific catalysts to ensure high yield and purity .
Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production. These optimizations might include the use of continuous flow reactors and advanced purification techniques to achieve consistent quality and efficiency.
Chemical Reactions Analysis
(2,2-Dimethylmorpholin-3-yl)methanol hydrochloride undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes under specific conditions.
Reduction: The compound can be reduced to form different amine derivatives.
Substitution: The morpholine ring allows for nucleophilic substitution reactions, where different substituents can be introduced.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
(2,2-Dimethylmorpholin-3-yl)methanol hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2,2-dimethylmorpholin-3-yl)methanol hydrochloride involves its interaction with specific molecular targets. The compound’s tertiary amine structure allows it to interact with various receptors and enzymes, potentially modulating their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
(2,2-Dimethylmorpholin-3-yl)methanol hydrochloride can be compared with other similar compounds, such as:
Morpholine: A simpler structure without the dimethyl and hydroxyl groups.
N-Methylmorpholine: Contains a methyl group instead of the dimethyl groups.
3-Hydroxymorpholine: Similar structure but lacks the dimethyl groups.
Properties
CAS No. |
2551120-41-1 |
|---|---|
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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